Methyl 3-(2-nitrophenyl)-1H-pyrazole-5-carboxylate

• IUPAC Name: methyl 3-(2-nitrophenyl)-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C11H9N3O4/c1-18-11(15)9-6-8(12-13-9)7-4-2-3-5-10(7)14(16)17/h2-6H,1H3,(H,12,13)
• InChI Key: JNWUYQPILCTXGQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NN1)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C11H9N3O4
• DSSTOX Substance ID: DTXSID101230087
• Molecular Weight: 247.21 g/mol
• CAS RN: 57446-04-5

Description

“Methyl 3-(2-nitrophenyl)-1H-pyrazole-5-carboxylate” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

While there isn’t specific information on the synthesis of “Methyl 3-(2-nitrophenyl)-1H-pyrazole-5-carboxylate”, it’s worth noting that 3-hydroxy-2-aryl acrylate is a vital precursor in the synthesis of natural products and in the development of essential drugs.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various methods such as DFT studies. For instance, a calculation analysis on the molecular structure and energy of a similar compound, 4-methyl-3-[2-(4-nitrophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-amido]benzoic acid (COD30), was carried out with the 6-311G (d,p) basis set by the DFT/RB3LYP method.

Chemical Reactions Analysis

The Wittig reaction is one of the most common techniques used for the stereoselective preparation of alkenes. In one experiment, methyl (2E)-3-(2-nitrophenyl)acrylate was formed from the reaction of 2-nitrobenzaldehyde and methyl (triphenylphosphoranylidene) acetate.

Scientific Research Applications

Corrosion Inhibition

• Research on pyrazole derivatives, including those related to Methyl 3-(2-nitrophenyl)-1H-pyrazole-5-carboxylate, has shown their efficacy as corrosion inhibitors. Studies demonstrate their protective qualities on metal surfaces, particularly in industrial applications like the pickling process. The inhibitors form an adsorbed film on the metal surface, offering high efficiency in corrosion protection (Dohare, Ansari, Quraishi, & Obot, 2017).

Structural and Spectral Investigations

• Structural and spectral analyses of pyrazole derivatives, including studies on crystal structure and spectroscopic properties, provide insights into the molecular arrangement and electronic properties. These analyses are crucial for understanding the physical and chemical characteristics of these compounds (Viveka et al., 2016).

Hydrogen Bonding Studies

• Hydrogen bonding patterns in pyrazole derivatives have been studied, revealing how these interactions contribute to the stability and properties of the molecules. Such insights are vital in understanding the behavior of these compounds in various applications (Portilla et al., 2007).

Catalytic Activities

• Research into the catalytic properties of pyrazole derivatives has shown potential in various chemical reactions. Understanding these properties can lead to the development of efficient catalysts for industrial and pharmaceutical processes (Penkova et al., 2009).

Crystal Structure Analysis

• Studies on the crystal structures of pyrazole derivatives provide essential data for the development of new materials and drugs. These analyses help in predicting the behavior of these compounds in different environments and their interactions with other molecules (Radi et al., 2015).

Safety and Hazards

Safety data sheets provide information on the safety and hazards of a compound. For example, 2-Methyl-3-nitrophenol is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

It’s worth noting that compounds with similar structures, such as nitroazoles, undergo electrophilic substitution reactions . This suggests that Methyl 3-(2-nitrophenyl)-1H-pyrazole-5-carboxylate might interact with its targets through a similar mechanism.

Biochemical Pathways

Similar compounds have been shown to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that Methyl 3-(2-nitrophenyl)-1H-pyrazole-5-carboxylate may also affect multiple biochemical pathways.

Pharmacokinetics

Similar compounds have been studied for their pharmacokinetic properties .

Result of Action

Similar compounds have been reported to cause skin irritation, respiratory irritation, and may be harmful if swallowed, in contact with skin, or if inhaled .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Methyl 3-(2-nitrophenyl)-1H-pyrazole-5-carboxylate . For instance, it is recommended to avoid letting the product enter drains, and spills should be collected, bound, and pumped off .